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Compound of Interest

Compound Name: N6-Propionyl-L-lysine

Cat. No.: B170580

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of N6-
Propionyl-L-lysine. While the chemical, physical, and toxicological properties of this
compound have not been fully investigated, it is imperative to handle it with due care, adhering
to the precautionary measures outlined below to ensure personal and environmental safety.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure when handling
N6-Propionyl-L-lysine. The following table summarizes the recommended PPE.
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PPE Category Item Specifications & Use

Should be worn to protect
Eye Protection Safety Goggles against dust particles or

splashes.

Nitrile or latex gloves are
Hand Protection Chemical-resistant gloves suitable for preventing skin
contact.[1]

A standard lab coat should be
Body Protection Lab Coat worn to protect clothing and
skin.[1]

Recommended when handling

the lyophilized powder to
Respiratory Protection Respirator minimize the risk of inhalation.

[1] Work in a well-ventilated

area.

Precautionary statements advise wearing protective gloves, protective clothing, eye protection,
and face protection.[2]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of N6-
Propionyl-L-lysine and ensure the safety of laboratory personnel.

Step-by-Step Handling Procedure:

e Preparation: Ensure the designated work area is clean, uncluttered, and located in a well-
ventilated space.[1][2]

« Don PPE: Before handling, put on all required personal protective equipment, including a lab
coat, safety goggles, and chemical-resistant gloves.[1]

* Weighing: When weighing the lyophilized powder, do so in a designated area, taking care to
avoid the creation of dust.
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e Reconstitution: If preparing a solution, add the solvent slowly and ensure the container is
securely capped before mixing. For aqueous solutions, it is recommended to filter and
sterilize with a 0.22 um filter before use.[3][4]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly.[2]
Contaminated work clothing should not be allowed out of the workplace.[2]

Storage:

» Lyophilized Powder: Store at -20°C, keeping it desiccated. In this form, the chemical is stable
for 36 months.

 In Solution: Store at -20°C and use within one month to prevent loss of potency. It is
advisable to aliquot the solution to avoid multiple freeze-thaw cycles.

Disposal Plan

Proper disposal of N6-Propionyl-L-lysine and its containers is crucial to prevent
environmental contamination.

Step-by-Step Disposal Procedure:

o Waste Collection: Place the compound, in either solid or solution form, into a clearly labeled
waste container designated for chemical waste.[1]

o Container Sealing: Securely seal the waste container to prevent any leakage.[1]

» Disposal: Dispose of the contents and container in accordance with local, state, and federal
regulations.[2] Avoid release into the environment.[2]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of N6-Propionyl-L-lysine
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Caption: Workflow for the safe handling of N6-Propionyl-L-lysine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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